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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of Azide-PEG9-amido-C12-Boc, a
heterobifunctional linker pivotal in the synthesis of Proteolysis Targeting Chimeras (PROTACS).
PROTACSs are a revolutionary class of therapeutic agents that utilize the cell's own ubiquitin-
proteasome system to selectively degrade target proteins associated with disease. The linker
component of a PROTAC is a critical determinant of its efficacy, influencing the formation and
stability of the ternary complex (Target Protein-PROTAC-E3 Ligase), as well as the overall
pharmacokinetic properties of the molecule. Azide-PEG9-amido-C12-Boc offers a versatile
platform for PROTAC development, incorporating a polyethylene glycol (PEG) spacer to
enhance solubility and an azide group for efficient conjugation via "click chemistry."

Chemical Identity and Properties

Azide-PEG9-amido-C12-Boc is a well-defined chemical entity with specific properties that
make it suitable for PROTAC synthesis. While a specific CAS number for this compound is not
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readily available in public databases, its chemical structure and properties are well-

characterized.
Property Value Source
Molecular Formula CssH7aN4O12 BOC Sciences, Immunomart
Molecular Weight 779.01 g/mol BOC Sciences, TargetMol
tert-butyl (12-((2-(2-(2-(2-(2-(2-
(2-(2-(2-
azidoethoxy)ethoxy)ethoxy)eth
IUPAC Name Y) Y) Y) N/A
oxy)ethoxy)ethoxy)ethoxy)etho
xy)ethyl)carbamoyl)dodecyl)ca
rbamate
13-(Azide-PEGY9- _
. ) BOC Sciences,
Synonyms ethylcarbamoyl)tridecanoic t-
MedChemExpress
butyl ester
Appearance White to off-white solid N/A
Soluble in DMSO, DMF, and
Solubility other common organic N/A

solvents

Supplier Information

A number of chemical suppliers specialize in providing high-quality PROTAC linkers, including

Azide-PEG9-amido-C12-Boc. The following table lists some of the key suppliers and their

respective catalog numbers for this product.

Supplier Catalog Number Website

MedChemExpress HY-140790 --INVALID-LINK--
BOC Sciences N/A --INVALID-LINK--
TargetMol T17471 --INVALID-LINK--
Immunomart T17471 --INVALID-LINK--

© 2026 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b15544451/docs?utm_src=pdf-body#technical-guide-azide-peg9-amido-c12-boc-in-proteolysis-targeting-chimera-protac-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Role in PROTAC Synthesis and Mechanism of
Action

Azide-PEG9-amido-C12-Boc serves as a flexible linker to connect a target protein-binding
ligand (warhead) with an E3 ubiquitin ligase-binding ligand. The azide functional group is
particularly useful for conjugation via click chemistry, a set of biocompatible and highly efficient
chemical reactions. Specifically, it can participate in:

o Copper(l)-catalyzed Azide-Alkyne Cycloaddition (CuUAAC): This reaction forms a stable
triazole linkage between the azide-functionalized linker and an alkyne-modified binding
ligand.

o Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry
variant that reacts with strained alkynes like dibenzocyclooctyne (DBCO), offering an
alternative conjugation strategy for sensitive biological systems.

The Boc (tert-butyloxycarbonyl) protecting group on the amido-C12 chain provides an
orthogonal handle for further synthetic modifications or for attachment to a binding ligand
through standard amide coupling methodologies after deprotection.

The general workflow for synthesizing a PROTAC using this linker involves the sequential or
convergent attachment of the two binding ligands.
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Linker Activation Ligand Functionalization

Azide-PEG9-amido-C12-Boc GVarhead with Alkyne Groua [E3 Ligase Ligand with Boc-protected Amine]

Conjugatjon Steps

Click Chemistry (CuAAC or SPAAC)

Boc Deprotection & Amide Coupling

Final Rroduct

Final PROTAC Molecule

Click to download full resolution via product page

A representative workflow for PROTAC synthesis using Azide-PEG9-amido-C12-Boc.

Once synthesized, the PROTAC molecule facilitates the formation of a ternary complex,
leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome.
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¢ To cite this document: BenchChem. [Technical Guide: Azide-PEG9-amido-C12-Boc in
Proteolysis Targeting Chimera (PROTAC) Development]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15544451/docs#technical-guide-azide-
peg9-amido-c12-boc-in-proteolysis-targeting-chimera-protac-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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